Cas no 1093072-16-2 (8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzofuro[3,2-b]pyridine)

8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzofuro[3,2-b]pyridine structure
1093072-16-2 structure
Product Name:8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzofuro[3,2-b]pyridine
CAS No:1093072-16-2
MF:C17H18BNO3
MW:295.140724658966
CID:2136194
Update Time:2023-11-19

8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzofuro[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Benzofuro[3,2-b]pyridine
    • CID 89948244
    • Benzofuro[3,2-b]pyridine, 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzofuro[3,2-b]pyridine
    • Inchi: 1S/C17H18BNO3/c1-16(2)17(3,4)22-18(21-16)11-7-8-13-12(10-11)15-14(20-13)6-5-9-19-15/h5-10H,1-4H3
    • InChI Key: NUQBTQWMAOIDOM-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3=C(C4=C(C=CC=N4)O3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 426
  • Topological Polar Surface Area: 44.5

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 435.4±25.0 °C(Predicted)
  • pka: 4.27±0.40(Predicted)
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